Cas no 1806776-16-8 (4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806776-16-8
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4842868
• Update Time: 2025-10-08

4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H6F5NO4/c1-18-6-4(7(10)11)3(19-9(12,13)14)2-15-5(6)8(16)17/h2,7H,1H3,(H,16,17)
• InChI Key： OQERAKSPEKQKLS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)O)C=1OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806776-16-8)

The compound 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806776-16-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique structural features, including difluoromethyl and trifluoromethoxy substituents, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and target selectivity. The presence of fluorine atoms in 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid contributes to its improved binding affinity with biological targets, making it a valuable intermediate in the synthesis of next-generation therapeutics. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched by professionals seeking to optimize drug candidates.

Another area of interest is the compound's potential application in agrochemical formulations. The trifluoromethoxy group is known to enhance the pesticidal activity of molecules, and this derivative could play a pivotal role in developing environmentally friendly crop protection agents. Given the increasing global focus on sustainable agriculture, this aspect of the compound resonates with current industry priorities and search trends related to green chemistry and low-residue pesticides.

From a synthetic chemistry perspective, CAS No. 1806776-16-8 presents interesting challenges and opportunities. The methoxy and carboxylic acid functionalities offer multiple sites for further derivatization, enabling the creation of diverse molecular architectures. This versatility makes it a sought-after reagent in combinatorial chemistry and high-throughput screening platforms, addressing the pharmaceutical industry's need for structural diversity in compound libraries.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are frequently analyzed by researchers investigating structure-activity relationships (SAR). These characteristics are particularly relevant in the context of bioisosteric replacements, a hot topic in drug design circles. Computational chemists often search for information on such fluorinated heterocycles when modeling drug-target interactions or optimizing ADME profiles of lead compounds.

Quality control and analytical characterization of 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct 19F NMR signature provides a valuable fingerprint for purity assessment, a subject of considerable interest in pharmaceutical quality assurance forums. These analytical aspects connect with the broader industry emphasis on impurity profiling and method validation in chemical manufacturing.

As regulatory landscapes evolve, particularly concerning fluorinated compounds, the environmental fate and ecotoxicological profile of such substances are receiving increased scrutiny. This has led to growing searches for information on fluorine biodegradation pathways and persistence studies, making these angles particularly relevant when discussing applications of CAS No. 1806776-16-8.

In the context of intellectual property, 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid appears in several patent applications related to kinase inhibitors and herbicidal compositions. This patent activity reflects the compound's commercial potential and aligns with frequent searches by professionals conducting freedom-to-operate analyses or prior art searches in these technological domains.

The global market for fine chemicals and pharmaceutical intermediates continues to expand, with particular growth in custom synthesis services for fluorinated compounds like 1806776-16-8. Supply chain professionals often search for reliable sources of such specialty chemicals, emphasizing the need for detailed technical specifications and scale-up protocols.

Looking forward, the scientific community anticipates continued interest in 4-(Difluoromethyl)-3-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid as research into fluorine-containing heterocycles advances. Its combination of electronic effects from multiple fluorine atoms and steric properties from the methoxy group creates unique opportunities for molecular design, addressing current challenges in lead optimization and property-based drug discovery.